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Introduction

Lactose octaacetate is the fully acetylated derivative of D-lactose, a disaccharide composed
of B-D-galactose and a/f3-D-glucose, linked by a (1 — 4) glycosidic bond. In lactose
octaacetate, all eight free hydroxyl (-OH) groups of the parent lactose molecule are converted
into acetate esters (-OCOCHSs). This peracetylation significantly alters the molecule's physical
and chemical properties, rendering it a bitter-tasting, white crystalline solid with increased
hydrophobicity.[1][2][3] It serves as a valuable intermediate in carbohydrate chemistry and has
applications as a biodegradable surfactant with noted antimicrobial and antiviral properties.[1]
The full IUPAC name is 4-0-(2,3,4,6-Tetra-O-acetyl--D-galactopyranosyl)-1,2,3,6-tetra-O-
acetyl-D-glucopyranose.[1] Due to the anomeric nature of the glucopyranose unit, lactose
octaacetate can exist as either the a- or 3-anomer, with the 3-anomer often being the subject
of specific synthesis and purification efforts.[3][4]

Physicochemical Properties

The key quantitative properties of lactose octaacetate are summarized below. Note that
physical properties such as melting point can vary depending on the anomeric purity of the
sample.[4]
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Property Value Reference(s)
Molecular Formula C2sH38019 [31[5]
Molecular Weight 678.59 g/mol [31[5]
Appearance White Crystalline Solid [3]

Melting Point 139-141 °C (B-anomer) [3]

75-78 °C (anomeric mixture)

Soluble in Dichloromethane

(DCM), Dimethylformamide
Solubility (DMF), Dimethyl sulfoxide [3]

(DMSO), Ethyl acetate

(EtOAC), Methanol (MeOH)

CAS Number 6291-42-5 (3-anomer) [3161[7]

23973-20-8 (unspecified

anomer)

[8]

Chemical Structure

The structure of B-Lactose Octaacetate consists of a tetra-O-acetyl-galactopyranosyl unit
linked to a tetra-O-acetyl-glucopyranose unit. The eight acetyl groups render the molecule
significantly less polar than its parent disaccharide, lactose.
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Caption: Chemical structure of 3-Lactose Octaacetate.

Experimental Protocols

Synthesis of Lactose Octaacetate via Microwave Irradiation

This protocol details a rapid, "green” synthesis method for producing lactose octaacetate.[1]

[2]

Materials:

D-(+)-Lactose monohydrate (10.0 g, 0.029 mol)
Acetic anhydride (30 cms3, 0.27 mol)
Anhydrous sodium acetate (3.0 g, 0.036 mol)

Distilled water
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e Ice

e 95% (v/v) Ethanol for recrystallization

Procedure:

o Combine D-(+)-lactose monohydrate, acetic anhydride, and anhydrous sodium acetate in a
round-bottom flask suitable for microwave synthesis.

e Place the flask in a microwave reactor and irradiate at 700 W for 10 minutes.[1]

« After irradiation, carefully pour the hot reaction mixture into a beaker containing 200 cm? of
distilled water and ice cubes.

 Stir the mixture and then allow it to stand at 4 °C for 12 hours to facilitate the precipitation of
the product.[2]

o Collect the white solid precipitate by vacuum filtration.

e Wash the collected solid thoroughly with distilled water to remove any unreacted starting
materials and water-soluble byproducts.

» Purify the crude lactose octaacetate by recrystallization from 95% ethanol.

o Dry the purified product in a vacuum oven to a constant weight.

Logical Workflow for Synthesis and Purification
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Caption: Workflow for the synthesis of Lactose Octaacetate.
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Structural Confirmation and Analysis

The structure and purity of synthesized lactose octaacetate are typically confirmed using a
combination of spectroscopic techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most definitive method for confirming the structure and, crucially, for determining
the anomeric purity (the ratio of a to 3 anomers) of the product.[4]

e 1H NMR: The proton NMR spectrum provides key diagnostic signals. The methyl protons of
the eight acetate groups typically appear as a series of sharp singlets in the region of  1.9-
2.2 ppm.[2] The anomeric protons (H-1 of the glucose and galactose units) resonate further
downfield and their coupling constants and chemical shifts are used to distinguish between
the a and B configurations. *H NMR is considered the most reliable tool for assessing the
purity of B-lactose octaacetate.[4]

e 13C NMR: The carbon NMR spectrum shows characteristic signals for the carbonyl carbons
of the acetate groups around o 170-173 ppm.[2] The signals for the ring carbons appear
between & 60-100 ppm. The disappearance of the anomeric carbon signal of the starting
material can be used to monitor reaction completion.[9]

2. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to confirm the functional groups present in the molecule. The
spectrum of lactose octaacetate is characterized by:

e The absence of a broad O-H stretching band (typically found around 3300-3500 cm~1) from
the parent lactose, indicating complete acetylation.

e The presence of strong C=0 stretching bands for the ester carbonyl groups, typically around
1740-1750 cm—1,

e The presence of C-O stretching bands for the ester linkage around 1200-1250 cm~1.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. researchgate.net [researchgate.net]

. biointerfaceresearch.com [biointerfaceresearch.com]

. synthose.com [synthose.com]

. tandfonline.com [tandfonline.com]

. ushio.net [ushio.net]

. scbt.com [scbt.com]

. LACTOSE OCTAACETATE | 6291-42-5 [chemicalbook.com]

. Lactose octaacetate | 23973-20-8 | OL02883 | Biosynth [biosynth.com]

°
(o] (0] ~ (o)) ol iy w N -

. rsc.org [rsc.org]

¢ To cite this document: BenchChem. [Lactose Octaacetate: A Comprehensive Structural and
Methodological Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565669/docs#lactose-octaacetate-a-
comprehensive-structural-and-methodological-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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